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Compound of Interest

Compound Name: 2-(1H-Imidazol-2-yl)pyridine

Cat. No.: B096035

Essential Safety and Handling Guide for 2-(1H-
Imidazol-2-yl)pyridine

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-(1H-Imidazol-2-yl)pyridine, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is critical for ensuring a
safe laboratory environment.

Chemical Identifier:

Name: 2-(1H-Imidazol-2-yl)pyridine

Synonyms: 2-(2-pyridyl)imidazole, 2-(2'-Pyridyl)imidazole

CAS Number: 18653-75-3[1]

Molecular Formula: CsH7N3s[1]

Molecular Weight: 145.16 g/mol [2]

Hazard Summary: 2-(1H-Imidazol-2-yl)pyridine is classified as harmful if swallowed.[1][2]
While specific data for this compound is limited, its structural components—a pyridine ring and
an imidazole ring—suggest that it should be handled with care, following best practices for
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pyridine derivatives.[3] Pyridine and its derivatives are often toxic and can be flammable.[3]
Minimizing inhalation of vapors and skin contact is crucial.[3][4]

GHS Hazard Information:

Pictogram: GHSO07 (Exclamation mark)

Signal Word: Warning[1]

Hazard Statement: H302: Harmful if swallowed[1][2]

Precautionary Statements: P264, P270, P301 + P312, P501

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling 2-(1H-Imidazol-2-yl)pyridine.
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Body Part

Personal Protective
Equipment

Specifications and Usage

Eyes

Safety Goggles or Face Shield

Must be worn at all times in the
laboratory to protect against

splashes.

Hands

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended.[5] Inspect
gloves for any tears or

punctures before use.

Body

Laboratory Coat

A fully buttoned lab coat
should be worn to protect

against skin contact.[5]

Respiratory

Fume Hood or Respirator

All handling of 2-(1H-Imidazol-
2-yl)pyridine should be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[31[4][5] If a fume hood is not
available, a respirator may be

necessary.

Operational Plan: Handling 2-(1H-Imidazol-2-

yl)pyridine

A strict operational plan is critical for the safe handling of this compound. The following

workflow outlines the necessary steps from preparation to cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b096035?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-1h-imidazol-2-yl-pyridine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_1H-Imidazol-2-yl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_1H-Imidazol-2-yl_pyridine
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Carboxy_2_5_tetrazolyl_pyridine.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Diphenylpyridine.pdf
https://www.benchchem.com/product/b096035#personal-protective-equipment-for-handling-2-1h-imidazol-2-yl-pyridine
https://www.benchchem.com/product/b096035#personal-protective-equipment-for-handling-2-1h-imidazol-2-yl-pyridine
https://www.benchchem.com/product/b096035#personal-protective-equipment-for-handling-2-1h-imidazol-2-yl-pyridine
https://www.benchchem.com/product/b096035#personal-protective-equipment-for-handling-2-1h-imidazol-2-yl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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